Fraxinuacidoside

• Molecular Formula: C25H38O9
• Molecular Weight: 482.6 g/mol
• IUPAC Name: (Z)-2-methyl-3-[(2R,3S)-5-methyl-3-[(5S)-2,6,6-trimethyl-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexen-1-yl]-3,6-dihydro-2H-pyran-2-yl]prop-2-enoic acid
• InChI: InChI=1S/C25H38O9/c1-12-8-15(16(32-11-12)9-14(3)23(30)31)19-13(2)6-7-18(25(19,4)5)34-24-22(29)21(28)20(27)17(10-26)33-24/h8-9,15-18,20-22,24,26-29H,6-7,10-11H2,1-5H3,(H,30,31)/b14-9-/t15-,16-,17-,18+,20-,21+,22-,24+/m1/s1
• InChI Key: FZWWJIXYNHHIJI-OFULADLDSA-N
• Isomeric SMILES: CC1=C(C([C@H](CC1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C)[C@@H]3C=C(CO[C@@H]3/C=C(/C)\C(=O)O)C
• Canonical SMILES: CC1=C(C(C(CC1)OC2C(C(C(C(O2)CO)O)O)O)(C)C)C3C=C(COC3C=C(C)C(=O)O)C
• synonyms: fraxinuacidoside

Description

Fraxinuacidoside is a natural product found in Fraxinus sieboldiana with data available.

Scientific Research Applications

Medicinal Importance and Pharmacological Activities

Fraxinuacidoside, a component of Fraxinus excelsior L., has shown significant pharmacological activities. Notably, it has anti-inflammatory, antioxidant, hepatoprotective, and analgesic properties. These functions stem from fraxin's role as a coumarin glucoside. The therapeutic benefits of fraxin include treating acute respiratory distress syndrome, hepatotoxicity, inflammation, oxidative stress, acute kidney injury, osteoarthritis, liver damage, and tumors. Pharmacokinetic data on fraxin provide insights into its plasma drug concentration profile, crucial for developing new analytical tools for its estimation in biological samples (Patel & Patel, 2022).

Pharmacodynamics and Hyperuricemia Treatment

Research on Fraxini Cortex, which contains fraxinuacidoside, shows its effectiveness in treating hyperuricemia. The study demonstrated that Fraxini Cortex alleviates hyperuricemia by influencing serum creatinine and blood urea nitrogen levels. It also showed improvement in pathological kidney changes. This treatment regulates proteins like URAT1 and GLUT9, crucial in uric acid reabsorption, suggesting a link between fraxinuacidoside's proportion in Fraxini Cortex and its therapeutic efficacy (Zhou et al., 2018).

Versatile Pharmacological and Biological Activities

Fraxinus, containing fraxinuacidoside, exhibits a wide range of pharmacotherapeutic properties, including anticancer, anti-inflammatory, antimicrobial, antioxidant, and neuroprotective activities. Its bioactive phytochemicals make it useful in the cosmetic industry as an antiaging agent. The review highlights the potential of Fraxinus in new drug discovery and calls for further research to determine its specific pharmacological applications (Sarfraz et al., 2017).

Metabolic Profile in Traditional Chinese Medicine

A study on the metabolic profile of Cortex Fraxini, containing fraxinuacidoside, revealed 81 constituents, including prototype compounds and metabolites, mainly coumarin derivatives. This comprehensive identification of prototypes and metabolites in vivo provides valuable information for further pharmacokinetic and pharmacological research (Wang et al., 2016).

Anti-Hyperuricemic Effect and Therapeutic Mechanism

Fraxinuacidoside's anti-hyperuricemic effects were evaluated through metabolomics, revealing its influence on amino acid, lipid, and purine metabolism. The variations in biomarkers identified by the study revealed the therapeutic mechanism of fraxinuacidoside, providing insights for early diagnosis and treatment of hyperuricemia (Wang et al., 2016).